Cas no 2709-56-0 (Flupentiol)

• Product name: Flupentiol
• CAS No: 2709-56-0
• MF: C₂₃H₂₅N₂OF₃S
• MW: 434.5176
• CID: 43346
• PubChem ID: 5281878

Flupentiol Chemical and Physical Properties

Names and Identifiers

• Flupentiol
• 4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
• FLUPENTIXOL
• [3H]-(Z)-Flupentixol
• emergil
• fluanxol
• fluxanxol
• lc44
• n7009
• siplaril
• siplarol
• (E)-4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
• SCHEMBL414352
• Flupentixol, (E)-
• 2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
• E-Flupentixol
• NSC_17012
• 1ST11374
• 2-(4-{3-[2-Trifluoromethyl-thioxanthen-(9E)-ylidene]-propyl}-piperazin-1-yl)-ethanol
• Q27896066
• trans(E)Flupenthixol
• Lopac-F-114
• trans-Flupentixol
• 895OJP78MJ
• L000188
• EINECS 258-759-0
• PDSP2_001527
• FLUPENTHIXOL
• (E)-Flupenthixol
• Flupentixol hydrochloride
• NS00071833
• PDSP2_001526
• (trans-flupenthixol)2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
• BDBM50026957
• trans-(E)-Flupentixol
• CAS_53772-82-0
• UNII-895OJP78MJ
• CHEMBL42055
• 4-((3E)-3-(2-(TRIFLUOROMETHYL)-9H-THIOXANTHEN-9-YLIDENE)PROPYL)-1-PIPERAZINEETHANOL
• BDBM86722
• NCGC00015425-02
• (E)-4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazine-1-ethanol
• HY-15856A
• GTPL968
• NCGC00015425-01
• FLUPENTIXOLE
• SCHEMBL145726
• 53772-85-3
• FLUPENTHIXOL2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
• FLUPENTHIXOL, Alpha
• CAS_53772-85-3
• beta-Flupenthixol
• E-flupenthixol
• 1-Piperazineethanol, 4-[(3E)-3-[2-(trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-
• AKOS040744837
• 2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol
• CHEBI:93235
• NJMYODHXAKYRHW-BLLMUTORSA-N
• AKOS003588967
• DTXSID50110027
• (Z)-2-[4-[3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol
• Flupenthixol, Beta
• PDSP1_001543
• CS-0017552
• (cis) 2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol(Flupentixol)
• .beta.-flupenthixol
• 1-PIPERAZINEETHANOL, 4-((3E)-3-(2-(TRIFLUOROMETHYL)-9H-THIOXANTHEN-9-YLIDENE)PROPYL)-
• trans-flupenthixol
• trans-(E)-Flupentixol Dihydrochloride
• 2709-56-0
• CAS-2413-38-9
• 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-, (E)-
• PDSP1_001542

• Inchi： InChI=1S/C23H25F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-2,4-8,16,29H,3,9-15H2/b18-5+
• InChI Key： NJMYODHXAKYRHW-BLLMUTORSA-N
• SMILES： OCCN1CCN(CC/C=C2\C3=CC=CC=C3SC3C=CC(=CC\2=3)C(F)(F)F)CC1

Computed Properties

• Exact Mass: 434.16400
• Monoisotopic Mass: 434.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: White or off white solid
• Density: 1.2118 (estimate)
• Boiling Point: 554.7°Cat760mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.607
• Solubility: H2O: soluble
• PSA: 52.01000
• LogP: 4.47750

Flupentiol Security Information

• Signal Word：Warning
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37/39
• RTECS：TL9900000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).